Cas no 857541-71-0 (4-(2-ethoxyethoxy)benzonitrile)

4-(2-ethoxyethoxy)benzonitrile structure
857541-71-0 structure
Product Name:4-(2-ethoxyethoxy)benzonitrile
CAS No:857541-71-0
MF:C11H13NO2
MW:191.226423025131
CID:1841123
PubChem ID:28411290
Update Time:2025-04-21

4-(2-ethoxyethoxy)benzonitrile Chemical and Physical Properties

Names and Identifiers

    • 4-(2-ethoxyethoxy)benzonitrile
    • SCHEMBL25345889
    • DB-315686
    • AKOS000221687
    • 857541-71-0
    • Inchi: 1S/C11H13NO2/c1-2-13-7-8-14-11-5-3-10(9-12)4-6-11/h3-6H,2,7-8H2,1H3
    • InChI Key: BPEBETYSJATSLY-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(C#N)=CC=1)CCOCC

Computed Properties

  • Exact Mass: 191.094628657g/mol
  • Monoisotopic Mass: 191.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 42.2Ų
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